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Compound of Interest

Compound Name: Gastrin I (1-14), human tfa

Cat. No.: B15607568 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Gastrin I (1-14) human is a fragment of the gastrointestinal peptide hormone Gastrin I. It is an

endogenous peptide primarily expressed in the gut that stimulates gastric acid secretion

through its interaction with the cholecystokinin 2 (CCK2) receptor.[1][2] This peptide is often

used in research as a biomarker for gastritis and in the culture of gastric organoids.[2][3][4] The

trifluoroacetate (TFA) salt form of the peptide is common due to its use in the purification

process (HPLC) and its ability to enhance the solubility of the peptide in aqueous solutions.[1]

Proper reconstitution and storage are critical to ensure the integrity and activity of the peptide

for experimental use.

Quantitative Data Summary
The following tables provide a summary of the storage conditions and solubility for Gastrin I (1-

14) human TFA.

Table 1: Storage Conditions
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Form
Storage
Temperature

Duration Notes

Lyophilized Powder -20°C 1 year
Sealed, away from

moisture and light.[5]

-80°C 2 years
Sealed, away from

moisture and light.[5]

In Solvent -20°C 1 month
Sealed, away from

moisture and light.[5]

-80°C 6 months
Sealed, away from

moisture and light.[5]

Table 2: Solubility

Solvent Concentration Notes

DMSO ≥ 100 mg/mL (54.95 mM)
Use newly opened DMSO as it

is hygroscopic.[5]

H₂O 11.11 mg/mL (6.11 mM)

Requires sonication and pH

adjustment to 9 with NH₃·H₂O.

[5]

Experimental Protocols
1. Reconstitution of Lyophilized Gastrin I (1-14) Human TFA

This protocol outlines the steps for reconstituting the lyophilized peptide for in vitro and in vivo

studies. It is recommended to prepare the working solution fresh on the day of use, especially

for in vivo experiments.[6]

Materials:

Gastrin I (1-14) human TFA (lyophilized powder)

Sterile, high-purity dimethyl sulfoxide (DMSO) or sterile, nuclease-free water
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Ammonium hydroxide (NH₃·H₂O) solution (for aqueous reconstitution)

Sterile, polypropylene microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Ultrasonic bath

Protocol:

Equilibration: Before opening, allow the vial of lyophilized peptide to equilibrate to room

temperature for at least 20-30 minutes. This prevents condensation from forming on the

peptide.

Solvent Selection:

For DMSO: This is the recommended solvent for achieving high concentration stock

solutions.

For Aqueous Solutions: If DMSO is not suitable for the intended application, sterile water

can be used. Note that pH adjustment and sonication will be necessary to achieve the

specified concentration.

Reconstitution Procedure (DMSO): a. Briefly centrifuge the vial to ensure the lyophilized

powder is at the bottom. b. Carefully open the vial. c. Using a calibrated micropipette, add

the required volume of fresh, high-purity DMSO to the vial to achieve the desired stock

concentration (e.g., for a 10 mM stock, add the appropriate volume based on the mass of the

peptide). d. Close the vial tightly and vortex gently for 10-20 seconds to dissolve the peptide.

Visually inspect to ensure complete dissolution.

Reconstitution Procedure (Aqueous): a. Briefly centrifuge the vial to collect the powder at the

bottom. b. Carefully open the vial. c. Add the required volume of sterile, nuclease-free water.

d. Adjust the pH of the solution to 9 by adding ammonium hydroxide (NH₃·H₂O) dropwise

while gently mixing. e. Sonicate the solution in an ultrasonic bath until the peptide is fully

dissolved.[5]
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Aliquoting and Storage: a. Once the peptide is fully dissolved, it is recommended to aliquot

the stock solution into smaller, single-use volumes in sterile polypropylene tubes. This

minimizes freeze-thaw cycles. b. Store the aliquots at -20°C for short-term storage (up to 1

month) or at -80°C for long-term storage (up to 6 months).[5] Ensure the tubes are tightly

sealed and protected from light.

2. Storage and Handling of Gastrin I (1-14) Human TFA

Proper storage and handling are crucial for maintaining the stability and activity of the peptide.

Lyophilized Powder:

Store the lyophilized powder in a tightly sealed container, protected from moisture and

light.[5]

Recommended storage temperatures are -20°C or -80°C for long-term stability.[1][2][3][5]

Stock Solutions:

Store reconstituted stock solutions in tightly sealed, light-protected aliquots.

For short-term storage, -20°C is suitable for up to one month.[5]

For long-term storage, -80°C is recommended for up to six months.[5]

Avoid repeated freeze-thaw cycles as this can degrade the peptide.

Visualizations
Diagram 1: Reconstitution and Storage Workflow
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Caption: Workflow for the reconstitution and storage of Gastrin I (1-14) human TFA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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